Cas no 2117058-42-9 (ethyl 6-cyclohexylpiperidine-3-carboxylate)

• Product Name: ethyl 6-cyclohexylpiperidine-3-carboxylate
• CAS No: 2117058-42-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6445154
• PubChem ID: 165504099
• Update Time: 2025-06-11

ethyl 6-cyclohexylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-cyclohexylpiperidine-3-carboxylate
• EN300-1478108
• 2117058-42-9

• Inchi： 1S/C14H25NO2/c1-2-17-14(16)12-8-9-13(15-10-12)11-6-4-3-5-7-11/h11-13,15H,2-10H2,1H3
• InChI Key： NKRXOCSDTDWNBI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 6-cyclohexylpiperidine-3-carboxylate

Professional Introduction to Ethyl 6-cyclohexylpiperidine-3-carboxylate (CAS No. 2117058-42-9)

Ethyl 6-cyclohexylpiperidine-3-carboxylate (CAS No. 2117058-42-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further research and potential applications in medicinal chemistry.

The molecular structure of ethyl 6-cyclohexylpiperidine-3-carboxylate consists of a cyclohexyl group attached to a piperidine ring, which is further esterified at the 3-position with an ethyl group. This particular arrangement imparts distinct chemical and pharmacological characteristics to the molecule, making it an intriguing subject for investigation. The cyclohexyl moiety contributes to steric hindrance and lipophilicity, while the piperidine ring is known for its role in many bioactive molecules due to its ability to form stable hydrogen bonds and interact with biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds derived from piperidine for the development of central nervous system (CNS) therapeutics. The presence of the cyclohexyl group in ethyl 6-cyclohexylpiperidine-3-carboxylate enhances its potential as a pharmacophore by improving metabolic stability and reducing unwanted side effects. This has led to several studies focusing on derivatives of this compound as potential candidates for treating neurological disorders.

One of the most notable areas of research involving ethyl 6-cyclohexylpiperidine-3-carboxylate is its application in the development of novel antipsychotic agents. The piperidine core is a common structural motif in many antipsychotic drugs, and modifications to this core can lead to improved efficacy and reduced side effects. Recent studies have demonstrated that compounds with similar structural features to ethyl 6-cyclohexylpiperidine-3-carboxylate exhibit potent activity against dopamine D2 receptors, which are crucial targets in the treatment of schizophrenia and other psychotic disorders.

The synthesis of ethyl 6-cyclohexylpiperidine-3-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as cyclohexanone and piperidine. The esterification step is critical and often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

In addition to its potential in antipsychotic therapy, ethyl 6-cyclohexylpiperidine-3-carboxylate has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of the compound to interact with specific biological targets without causing significant toxicity makes it an attractive candidate for further development.

The pharmacokinetic profile of ethyl 6-cyclohexylpiperidine-3-carboxylate is another area of interest. Due to its structural features, it is expected to have favorable properties such as good oral bioavailability and reasonable metabolic stability. These characteristics are essential for any drug candidate aiming to reach clinical use, as they ensure consistent therapeutic effects and minimize adverse reactions.

Ongoing research efforts are focused on optimizing the synthesis and exploring new derivatives of ethyl 6-cyclohexylpiperidine-3-carboxylate. By modifying various parts of the molecule, scientists aim to enhance its pharmacological activity while reducing potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify promising analogs that could lead to novel therapeutic agents.

The regulatory landscape for new drug development also plays a crucial role in the advancement of compounds like ethyl 6-cyclohexylpiperidine-3-carboxylate. Compliance with stringent guidelines ensures that any potential therapeutic agent is safe and effective before reaching patients. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are essential for streamlining this process and bringing new treatments to market efficiently.

In conclusion, ethyl 6-cyclohexylpiperidine-3-carboxylate (CAS No. 2117058-42-9) represents a significant advancement in pharmaceutical chemistry with its unique structural properties and promising applications in various therapeutic areas. Continued research and development efforts are likely to uncover even more potential uses for this compound, contributing to the advancement of medicine and improving patient outcomes.